Cas no 88192-18-1 (Alanine, 3-azido-)

• Product Name: Alanine, 3-azido-
• CAS No: 88192-18-1
• MF: C₃H₆N₄O₂
• MW: 130.10533952713
• CID: 728479
• PubChem ID: 55785
• Update Time: 2025-07-19

Alanine, 3-azido- Chemical and Physical Properties

Names and Identifiers

• Alanine, 3-azido-
• azidoalanine

• Inchi： 1S/C3H6N4O2/c4-2(3(8)9)1-6-7-5/h2H,1,4H2,(H,8,9)
• InChI Key： CIFCKCQAKQRJFC-UHFFFAOYSA-N
• SMILES： OC(C(CN=[N+]=[N-])N)=O

Computed Properties

• Exact Mass: 130.049075
• Monoisotopic Mass: 130.049075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.7
• XLogP3: -2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Alanine, 3-azido-

Alanine, 3-azido- (CAS No. 88192-18-1): A Key Intermediate in Modern Chemical Biology and Medicinal Chemistry

Alanine, 3-azido- (CAS No. 88192-18-1) is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile utility as a building block for the synthesis of more complex molecules. The presence of an azido group at the C-3 position of the alanine backbone imparts unique reactivity, making it a valuable intermediate in the development of novel pharmaceuticals and biologically active compounds.

The structure of Alanine, 3-azido-, consists of a standard alanine moiety with the addition of a nitrogen-containing azido functional group. This modification enhances its chemical reactivity, allowing for facile participation in various coupling reactions, such as azide-alkyne cycloadditions (azide-alkyne click chemistry), which are widely employed in synthetic organic chemistry. The azido group is particularly noteworthy for its ability to undergo transformations that are highly useful in drug discovery and molecular biology applications.

In recent years, the application of click chemistry has revolutionized the way new molecules are synthesized, and Alanine, 3-azido- plays a pivotal role in this field. The ability to rapidly and selectively form carbon-carbon bonds between an azide and an alkyne under mild conditions has made this approach indispensable in both academic research and industrial settings. This compound has been utilized to construct peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological activity while offering improved pharmacokinetic properties.

One of the most compelling aspects of Alanine, 3-azido-, is its utility in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including inflammation, blood clotting, and viral replication. By incorporating azido-functionalized alanine residues into peptide sequences, researchers can design inhibitors that specifically target these enzymes. The click chemistry approach allows for the rapid generation of libraries of inhibitors, which can then be screened for efficacy and selectivity. This has led to the discovery of several promising candidates for treating conditions such as cancer, infectious diseases, and autoimmune disorders.

The synthesis of Alanine, 3-azido-, typically involves the selective introduction of an azido group onto a protected alanine derivative. Various synthetic routes have been reported, including metal-catalyzed azide formation and direct functionalization strategies. These methods often require careful optimization to ensure high yields and purity, as impurities can significantly impact downstream applications. Advances in synthetic methodologies have made it possible to produce this compound on scales suitable for both research and commercial purposes.

Another area where Alanine, 3-azido-, has made a significant impact is in the field of bioconjugation. The azido group serves as an excellent handle for attaching biomolecules such as antibodies, peptides, or fluorescent dyes. This capability is particularly useful in diagnostic imaging and therapeutic applications. For instance, antibodies conjugated with azido-functionalized probes have been used in positron emission tomography (PET) scans to visualize tumors and other pathological conditions. The modularity of this approach allows for the rapid design and synthesis of novel bioconjugates with tailored properties.

The chemical biology community has also leveraged Alanine, 3-azido-, to study protein-protein interactions and post-translational modifications. By incorporating azidoalanine into proteins or peptides of interest, researchers can track their localization within cells or tissues using fluorescence microscopy techniques. Additionally, the ability to introduce azido groups at specific sites allows for controlled labeling studies, which can provide insights into protein dynamics and function.

In conclusion, Alanine, 3-azido- (CAS No. 88192-18-1) is a multifaceted compound with broad applications in chemical biology and medicinal chemistry. Its unique reactivity makes it an indispensable tool for constructing complex molecules through click chemistry, developing protease inhibitors for therapeutic use, and creating bioconjugates for diagnostic purposes. As research continues to advance our understanding of biological systems and disease mechanisms, compounds like Alanine, 3-azido-, will undoubtedly play an increasingly important role in the discovery and development of novel treatments.